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Compound of Interest

Compound Name: (Rac)-Paclobutrazol-15N3

Cat. No.: B12403533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

15N labeled paclobutrazol, a crucial tool for advanced research in plant science and drug

development. This document details its fundamental characteristics, analytical methodologies,

and its intricate interactions within biological systems.

Core Physicochemical Properties
Isotopically labeled compounds, such as 15N labeled paclobutrazol, are invaluable for a range

of quantitative and metabolic studies. It is important to note that the physicochemical properties

of 15N labeled paclobutrazol are nearly identical to its unlabeled counterpart. The introduction

of the 15N isotope results in a negligible change in the overall chemical behavior of the

molecule, making it an excellent tracer for experimental purposes.

Table 1: Physicochemical Properties of Paclobutrazol
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Property Value

Chemical Formula C₁₅H₂₀ClN₃O

Molecular Weight (unlabeled) 293.79 g/mol

Molecular Weight (15N₃-triazole labeled) ~296.79 g/mol

Melting Point 165-166 °C

Solubility in Water 35 mg/L

Solubility in Organic Solvents
Readily soluble in polar organic solvents such

as ethanol, methanol, and acetone.

Appearance White crystalline solid

Mechanism of Action and Signaling Pathways
Paclobutrazol is a potent plant growth regulator that primarily functions by inhibiting the

biosynthesis of gibberellins (GAs), a class of hormones that promote cell elongation and

division.[1][2] This inhibition has cascading effects on other hormonal signaling pathways,

notably those of abscisic acid (ABA) and auxin (indole-3-acetic acid, IAA).

Inhibition of Gibberellin Biosynthesis
Paclobutrazol specifically targets and inhibits the enzyme ent-kaurene oxidase, a cytochrome

P450 monooxygenase. This enzyme is critical for the conversion of ent-kaurene to ent-

kaurenoic acid, a key step in the gibberellin biosynthesis pathway.[3] By blocking this step,

paclobutrazol effectively reduces the endogenous levels of active gibberellins.
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Starting Materials:
- 4-Chlorobenzaldehyde

- Pinacolone
- 15N-1,2,4-Triazole

Aldol Condensation &
Hydogenation Substituted Ketone Bromination Bromo-Ketone Nucleophilic Substitution

(with 15N-Triazole) 15N-Triazolyl Ketone Reduction 15N Labeled Paclobutrazol Purification (e.g., HPLC) Analysis (e.g., MS, NMR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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